Cas no 863870-79-5 (Carbamic acid,N,N-diethyl-, 3-bromo-2-iodophenyl ester)

• Product Name: Carbamic acid,N,N-diethyl-, 3-bromo-2-iodophenyl ester
• CAS No: 863870-79-5
• MF: C₁₁H₁₃BrINO₂
• MW: 398.034894704819
• CID: 720761
• PubChem ID: 11486333
• Update Time: 2025-04-19

Carbamic acid,N,N-diethyl-, 3-bromo-2-iodophenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N,N-diethyl-, 3-bromo-2-iodophenyl ester
• (3-bromo-2-iodophenyl) N,N-diethylcarbamate
• 3-BROMO-2-IODOPHENYL N,N-DIETHYLCARBAMATE
• Carbamic acid,diethyl-,3-bromo-2-iodophenyl ester
• O-3-bromo-2-iodophenyl N,N-diethylcarbamate
• Carbamic acid,N,N-diethyl-,3-bromo-2-iodophenyl ester
• DTXSID30467445
• 863870-79-5
• 3-Bromo-2-iodophenyl diethylcarbamate
• SCHEMBL18341904
• 4-Chloro-3-nitrobenzeneboronicacid

• Inchi： 1S/C11H13BrINO2/c1-3-14(4-2)11(15)16-9-7-5-6-8(12)10(9)13/h5-7H,3-4H2,1-2H3
• InChI Key： AFPVOMGMCMFENO-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1OC(N(CC)CC)=O)Br

Computed Properties

• Exact Mass: 396.91700
• Monoisotopic Mass: 396.91744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 3.89430